3-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 3-[3-(tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid
• InChI: InChI=1S/C17H18ClNO4S/c1-17(2,3)19-24(22,23)13-6-4-5-11(9-13)14-10-12(16(20)21)7-8-15(14)18/h4-10,19H,1-3H3,(H,20,21)
• InChI Key: FDMPTFXAZOMNGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C17H18ClNO4S
• Molecular Weight: 367.8 g/mol

Description

3-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid (3-t-BSA-4-CBA) is a phenyl sulfonamide compound used in the synthesis of a variety of organic compounds. It is a key intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other industrial products. 3-t-BSA-4-CBA is an important reagent for the synthesis of various heterocyclic compounds, such as thiophenes, quinolines, and pyridines. It is a versatile reagent for the preparation of various functionalized compounds, such as aldehydes, amines, and alcohols.

Scientific Research Applications

3-t-BSA-4-CBA has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, such as thiophenes, quinolines, and pyridines. It has also been used in the synthesis of various functionalized compounds, such as aldehydes, amines, and alcohols. In addition, 3-t-BSA-4-CBA has been used in the synthesis of various pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 3-t-BSA-4-CBA is not well understood. However, it is believed that the reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The reaction takes place in an aqueous medium at a temperature of 80-90 °C. The reaction is believed to involve the deprotonation of the 4-chlorobenzoic acid, followed by the nucleophilic attack of the 3-t-butylsulfamoylphenyl on the deprotonated 4-chlorobenzoic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-t-BSA-4-CBA are not well understood. However, it is believed that the compound has no significant toxicity or adverse effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-t-BSA-4-CBA in laboratory experiments is its versatility. The compound can be used in the synthesis of a variety of organic compounds, such as thiophenes, quinolines, and pyridines. It can also be used in the synthesis of various functionalized compounds, such as aldehydes, amines, and alcohols. In addition, 3-t-BSA-4-CBA is relatively easy to synthesize and can be isolated by filtration and recrystallized from aqueous ethanol.
The main limitation of using 3-t-BSA-4-CBA in laboratory experiments is its limited availability. The compound is not widely available and can be difficult to obtain. In addition, the reaction requires a base, such as sodium hydroxide or potassium hydroxide, which can be hazardous to handle.

Future Directions

The future of 3-t-BSA-4-CBA research is promising. The compound has a wide range of applications in the synthesis of a variety of organic compounds and functionalized compounds. In addition, the compound could be used in the synthesis of various pharmaceuticals, agrochemicals, and other industrial products. Furthermore, the compound could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, the compound could be used in the development of new catalysts for organic synthesis.

Synthesis Methods

3-t-BSA-4-CBA is synthesized by the reaction of 4-chlorobenzoic acid and 3-t-butylsulfamoylphenyl. This reaction is carried out in an aqueous medium at a temperature of 80-90 °C. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The product is isolated by filtration and recrystallized from aqueous ethanol.